N-[5-[(2,4-dichlorophenyl)methyl]-1,3-thiazol-2-yl]acetamide
Description
“N-[5-[(2,4-dichlorophenyl)methyl]-1,3-thiazol-2-yl]acetamide” is a chemical compound with the molecular formula C8H7Cl2NO . It is a derivative of acetamide, which is a member of the class of compounds known as acetamides .
Synthesis Analysis
The synthesis of this compound involves the reaction of 6-methyluracil with 2-chloromethyltiiran, which results in 6-methyl-3-(thietan-3-yl)uracil. This is then reacted with N-(2,6-dichlorophenyl)-2-chloroacetamide to produce the final product . The structure of the synthesized compound was confirmed by X-ray analysis, NMR, and IR spectroscopy .Molecular Structure Analysis
The molecular structure of this compound was confirmed by X-ray diffraction analysis . The conformational behavior of the compound is determined by the internal rotation of the thietanyl group both in the gas phase and in chloroform or dimethyl sulfoxide solutions .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the reaction of 6-methyluracil with 2-chloromethyltiiran and the subsequent reaction with N-(2,6-dichlorophenyl)-2-chloroacetamide .Physical And Chemical Properties Analysis
The molecular weight of “N-[5-[(2,4-dichlorophenyl)methyl]-1,3-thiazol-2-yl]acetamide” is 204.053 . Further physical and chemical properties are not clearly mentioned in the available resources.Scientific Research Applications
Antimicrobial and Antifungal Properties
Compounds structurally related to N-[5-[(2,4-dichlorophenyl)methyl]-1,3-thiazol-2-yl]acetamide have been studied for their antimicrobial and antifungal properties. For example, sertaconazole, a compound with dichlorophenyl components, has shown excellent efficacy in treating Pityriasis versicolor, a common fungal infection. This suggests potential antimicrobial or antifungal applications for similarly structured compounds (Nasarre et al., 1992).
Pharmacokinetics and Drug Safety
The pharmacokinetics and safety profiles of related compounds have been explored in clinical studies. For instance, the pharmacokinetics of intravenous paracetamol (acetaminophen) in elderly patients have been studied, providing insights into drug metabolism and clearance in specific populations (Liukas et al., 2011). Such studies are crucial for understanding the safety and efficacy of new drugs, including those structurally related to N-[5-[(2,4-dichlorophenyl)methyl]-1,3-thiazol-2-yl]acetamide.
Environmental and Occupational Exposure
Research on the environmental and occupational exposure to chemicals with similar structures, such as organochlorine compounds, has raised awareness about potential health risks. Studies have investigated the levels of such compounds in human milk and their implications for public health, suggesting the importance of monitoring and regulating exposure to these chemicals (Norén & Meironyté, 2000).
Cognitive and Psychological Effects
The effects of ketamine, an NMDA receptor antagonist with a chlorophenyl moiety, on cognitive function and psychotogenic properties have been extensively studied. These investigations highlight the complex interactions between chemical structure and brain function, offering a framework for studying the neurological impact of related compounds (Malhotra et al., 1996).
properties
IUPAC Name |
N-[5-[(2,4-dichlorophenyl)methyl]-1,3-thiazol-2-yl]acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10Cl2N2OS/c1-7(17)16-12-15-6-10(18-12)4-8-2-3-9(13)5-11(8)14/h2-3,5-6H,4H2,1H3,(H,15,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRURCULELYTRNR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NC=C(S1)CC2=C(C=C(C=C2)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10Cl2N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701328363 | |
Record name | N-[5-[(2,4-dichlorophenyl)methyl]-1,3-thiazol-2-yl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701328363 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
301.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
1 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID24807391 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
N-{5-[(2,4-dichlorophenyl)methyl]-1,3-thiazol-2-yl}acetamide | |
CAS RN |
314258-13-4 | |
Record name | N-[5-[(2,4-dichlorophenyl)methyl]-1,3-thiazol-2-yl]acetamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701328363 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.